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Compound of Interest

Compound Name: Biuret, 1-phenethyl-

Cat. No.: B15485977

Application Notes and Protocols for Biuret, 1-
phenethyl-

Disclaimer: No specific Material Safety Data Sheet (MSDS) for Biuret, 1-phenethyl- was
found. The following information is based on the properties of Biuret and general laboratory
safety practices. Researchers should handle this compound with care and perform a thorough
risk assessment before use.

Introduction

Biuret, 1-phenethyl- (CAS No. 6774-15-8) is a chemical compound with the molecular formula
C10H13N302.[1] Its structure consists of a biuret backbone with a phenethyl group attached to
one of the nitrogen atoms. This document provides guidelines for its safe handling, storage,
and disposal, along with its known physical and chemical properties.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Biuret, 1-
phenethyl-.
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Property Value Reference
Molecular Formula C10H13N302 [1]
Molecular Weight 207.23 g/mol [1]
Appearance Not specified (likely a solid)

Solubility Not specified

Melting Point Not specified

Boiling Point Not specified

Safety and Handling

Given the absence of a specific MSDS for Biuret, 1-phenethyl-, the safety precautions for
Biuret and general laboratory chemicals should be strictly followed.

3.1. Hazard Identification

The specific hazards of Biuret, 1-phenethyl- have not been fully characterized. Based on the
parent compound, Biuret, it may cause irritation to the skin, eyes, and respiratory tract.

3.2. Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE. The following are
general recommendations:

o Eye Protection: Chemical safety goggles or a face shield should be worn.
» Hand Protection: Wear appropriate chemical-resistant gloves (e.qg., nitrile gloves).

» Skin and Body Protection: A laboratory coat should be worn. For larger quantities or when
there is a risk of splashing, additional protective clothing may be necessary.

» Respiratory Protection: If working with the compound as a powder or if aerosols may be
generated, a NIOSH-approved respirator may be required.

3.3. Engineering Controls
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» Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
the solid powder or preparing solutions.

e An eyewash station and a safety shower should be readily accessible.
3.4. Hygiene Measures

e Avoid contact with skin, eyes, and clothing.

e Do not eat, drink, or smoke in the laboratory.

e Wash hands thoroughly after handling the compound.

Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

o Disposal: Dispose of waste in accordance with local, state, and federal regulations.

First Aid Measures

¢ In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

¢ In case of skin contact: Immediately flush skin with plenty of water for at least 15 minutes
while removing contaminated clothing and shoes. Get medical attention if irritation develops.

 If inhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.

 If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention.

Experimental Protocols

As no specific experimental protocols for Biuret, 1-phenethyl- were found, a general protocol
for the preparation of a stock solution is provided below.
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Protocol: Preparation of a Stock Solution

e Pre-weighing: Tare a clean, dry weighing vessel on an analytical balance.

e Weighing: Carefully weigh the desired amount of Biuret, 1-phenethyl- powder in a chemical
fume hood.

» Solubilization: Add the desired solvent (e.g., DMSO, ethanol) to the powder in a suitable
container. The choice of solvent will depend on the experimental requirements and the
solubility of the compound.

o Mixing: Gently swirl or vortex the solution until the compound is completely dissolved.
Sonication may be used to aid dissolution if necessary.

o Storage: Store the stock solution in a tightly sealed container at the appropriate temperature
(e.g., -20°C or -80°C) and protect it from light if the compound is light-sensitive.
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Caption: Workflow for the safe handling of a chemical powder.
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Caption: Hierarchy of hazard controls in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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